Cas no 2680699-52-7 (benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate)

• Product Name: benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate
• CAS No: 2680699-52-7
• MF: C₂₂H₁₇Cl₂NO₃S
• MW: 446.346282720566
• CID: 5622934
• PubChem ID: 165922697
• Update Time: 2025-07-18

benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304378
• 2680699-52-7
• benzyl N-[3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate
• benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate

• Inchi： 1S/C22H17Cl2NO3S/c23-16-10-9-14(11-17(16)24)20(26)19-15-7-4-8-18(15)29-21(19)25-22(27)28-12-13-5-2-1-3-6-13/h1-3,5-6,9-11H,4,7-8,12H2,(H,25,27)
• InChI Key： OLDUAZCYGIUKTI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=C(NC(=O)OCC2C=CC=CC=2)SC2CCCC=21)=O)Cl

Computed Properties

• Exact Mass: 445.0306200g/mol
• Monoisotopic Mass: 445.0306200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 83.6Ų

Additional information on benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate

Introduction to Benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate (CAS No. 2680699-52-7)

The compound Benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate, identified by its CAS number 2680699-52-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including benzyl, dichlorobenzoyl, and cyclopentabthiophene moieties, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The cyclopentabthiophene core in this compound is particularly noteworthy, as it has been implicated in various pharmacological interactions. Studies have demonstrated that such structures can exhibit potent effects on biological targets, making them valuable candidates for further exploration in medicinal chemistry.

The dichlorobenzoyl group is another critical feature of this compound, which influences its electronic properties and potential interactions with biological receptors. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. The combination of these functional groups in Benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate suggests a multifaceted pharmacological profile that could be exploited for therapeutic purposes.

Recent research has highlighted the importance of structure-activity relationships (SAR) in the design of novel pharmaceuticals. The complex architecture of this compound provides a rich framework for studying these relationships. By systematically modifying specific functional groups, researchers can gain insights into how structural changes affect biological activity. This approach is particularly valuable for identifying lead compounds with optimized pharmacokinetic and pharmacodynamic properties.

The benzyl group in the compound's name also plays a crucial role in its overall chemical behavior. Benzyl moieties are frequently used in pharmaceuticals due to their stability and ability to enhance solubility. In the context of this compound, the benzyl group may contribute to its bioavailability and metabolic stability. Additionally, it serves as a handle for further chemical modifications, allowing researchers to tailor the molecule's properties for specific applications.

Advances in computational chemistry have enabled more accurate predictions of a compound's biological activity. Molecular modeling techniques can be used to simulate interactions between Benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate and target proteins or enzymes. These simulations can provide valuable insights into binding mechanisms and help guide the design of derivatives with enhanced efficacy or selectivity.

The cyclopentabthiophene scaffold is known for its ability to adopt multiple conformations, which can influence its interactions with biological targets. This conformational flexibility makes it an attractive scaffold for drug discovery efforts. By studying the conformational preferences of this compound using spectroscopic methods such as NMR and X-ray crystallography, researchers can gain a deeper understanding of its structural dynamics and how these dynamics affect its biological activity.

In conclusion, Benzyl N-3-(3,4-dichlorobenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and diverse functional groups make it a rich subject for studying structure-activity relationships and developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see continued innovation in drug development.